4-Hydroxy-3,3-dimethyl-2-(5-methylfuran-2-yl)-1,4-diazaspiro[4.5]dec-1-en-6-one 1-oxide

• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol
• IUPAC Name: 1-hydroxy-2,2-dimethyl-3-(5-methylfuran-2-yl)-4-oxido-1-aza-4-azoniaspiro[4.5]dec-3-en-6-one
• InChI: InChI=1S/C15H20N2O4/c1-10-7-8-11(21-10)13-14(2,3)17(20)15(16(13)19)9-5-4-6-12(15)18/h7-8,20H,4-6,9H2,1-3H3
• InChI Key: RIAGCESFLSGXGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=[N+](C3(CCCCC3=O)N(C2(C)C)O)[O-]

Description

4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[45]DEC-1-EN-1-IUM-1-OLATE is a complex organic compound with a unique structure that includes a spirocyclic system, a furan ring, and multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4Common synthetic routes may involve the use of starting materials such as 3,3-dimethyl-2-butanone and 5-methylfuran-2-carboxylic acid, followed by cyclization and functional group modifications under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts can be employed to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4.5]DEC-1-EN-1-IUM-1-OLATE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4.5]DEC-1-EN-1-IUM-1-OLATE has a wide range of applications in scientific research:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of infections or as a component of drug delivery systems.

Industry: The compound is used in the development of new materials and as a flavoring agent in the food industry due to its unique aromatic properties.

Mechanism of Action

The mechanism by which 4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4.5]DEC-1-EN-1-IUM-1-OLATE exerts its effects involves interactions with various molecular targets and pathways. For example, it may inhibit specific enzymes or interact with cellular receptors to modulate biological processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• 4-HYDROXY-2,5-DIMETHYL-3(2H)-FURANONE
• 4-HYDROXY-5-METHYL-3(2H)-FURANONE
• 2,5-DIMETHYL-4-METHOXY-3(2H)-FURANONE .

Uniqueness

What sets 4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4.5]DEC-1-EN-1-IUM-1-OLATE apart is its spirocyclic structure and the presence of multiple functional groups, which confer unique chemical reactivity and potential biological activities. This makes it a valuable compound for various research and industrial applications .